2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one
Overview
Description
2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one (TMD) is a novel organic compound that has been used in a variety of scientific research applications. It has been used in a wide range of fields, including biochemistry, physiology, and pharmacology. TMD has been synthesized using a variety of methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied and reported.
Scientific Research Applications
2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. In biochemistry, 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been used to study the structure and function of proteins and nucleic acids. In physiology, 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been used to study the effects of drugs on the nervous system, as well as the effects of hormones on the body. In pharmacology, 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been used to study the effects of drugs on the body, as well as the mechanisms of drug action.
Mechanism of Action
The mechanism of action of 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one is not yet fully understood. However, it is believed that 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one may act as an enzyme inhibitor, blocking the activity of enzymes involved in the metabolism of drugs and hormones. Additionally, 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one may act as an agonist, activating certain receptors in the body and triggering a response.
Biochemical and Physiological Effects
2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been found to have a number of biochemical and physiological effects. In vitro studies have shown that 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one can inhibit the activity of a number of enzymes involved in the metabolism of drugs and hormones. Additionally, 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been found to have anti-inflammatory and anti-cancer effects in vivo.
Advantages and Limitations for Lab Experiments
2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it is relatively non-toxic and has a low melting point. However, 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has some limitations for lab experiments. It is not soluble in water, and it can be difficult to purify. Additionally, it is not very soluble in organic solvents.
Future Directions
There are a number of potential future directions for 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one research. One potential direction is to further investigate the mechanism of action of 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one, in order to better understand how it affects the body. Additionally, further research could be conducted to explore the potential therapeutic applications of 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one. Other potential directions include the development of new synthesis methods for 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one, and the development of new analytical methods for the detection of 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one. Finally, further research could be conducted to explore the potential environmental effects of 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one.
Synthesis Methods
2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one has been synthesized using a variety of methods, including the Wittig reaction, the Horner-Wittig reaction, the Grignard reaction, and the Diels-Alder reaction. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt, while the Horner-Wittig reaction involves the reaction of an aldehyde or ketone with a phosphorane. The Grignard reaction involves the reaction of an organomagnesium halide with an aldehyde or ketone, while the Diels-Alder reaction involves the reaction of a diene with a dienophile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one involves the cyclization of a diketone intermediate. The diketone intermediate can be synthesized from a starting material containing a methyl group and a carbonyl group. The cyclization reaction can be achieved through acid-catalyzed dehydration of the diketone intermediate.", "Starting Materials": [ "2,4,6-trimethylacetophenone", "Methyl ethyl ketone", "Acetic anhydride", "Sodium acetate", "Sulfuric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Acetylation of 2,4,6-trimethylacetophenone with acetic anhydride and sodium acetate in the presence of sulfuric acid to form the corresponding acetyl derivative.", "Step 2: Condensation of the acetyl derivative with methyl ethyl ketone in the presence of sodium hydroxide to form the diketone intermediate.", "Step 3: Acid-catalyzed dehydration of the diketone intermediate in the presence of sulfuric acid and water to form 2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one." ] } | |
CAS RN |
162691-58-9 |
Product Name |
2,4,6,6-tetramethyl-5,6,7,7a-tetrahydro-1,3-dioxaindan-5-one |
Molecular Formula |
C11H16O3 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
